Cas no 98496-27-6 (2-methoxy-3-phenylbenzoic Acid)

• Product Name: 2-methoxy-3-phenylbenzoic Acid
• CAS No: 98496-27-6
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD06203596
• CID: 1993231
• Update Time: 2025-05-25

2-methoxy-3-phenylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-phenylbenzoic Acid
• 2-methoxy-biphenyl-3-carboxylic acid
• SureCN4632581
• 2-Methoxybiphenyl-3-carboxylic acid
• ANW-22357
• 2-Methoxy-diphenyl-carbonsaeure-(3)
• 2-Methoxy-biphenyl-3-carbonsaeure

• MDL： MFCD06203596
• Inchi： 1S/C14H12O3/c1-17-13-11(10-6-3-2-4-7-10)8-5-9-12(13)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： QSWAQPRAAPLFHY-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 228.079
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.193
• Boiling Point: 376.219°C at 760 mmHg
• Flash Point: 143.235°C
• Refractive Index: 1.589

Additional information on 2-methoxy-3-phenylbenzoic Acid

2-Methoxy-3-Phenylbenzoic Acid (CAS No. 98496-27-6): A Comprehensive Overview

2-Methoxy-3-phenylbenzoic acid, a compound with the CAS registry number 98496-27-6, is an aromatic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a methoxy group at the 2-position and a phenyl group at the 3-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 2-methoxy-3-phenylbenzoic acid typically involves multi-step organic reactions, often utilizing aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the phenyl group at the 3-position with high precision. These developments highlight the importance of continuous innovation in synthetic methodologies to meet the growing demand for this compound in various applications.

One of the most promising applications of 2-methoxy-3-phenylbenzoic acid lies in its potential as a precursor for drug development. The compound's structure resembles certain pharmacophores associated with bioactive molecules, making it a valuable starting material for medicinal chemists. Recent studies have explored its role in inhibiting specific enzymes linked to neurodegenerative diseases, such as beta-secretase (BACE1), which is implicated in Alzheimer's disease. The ability of this compound to modulate enzyme activity suggests its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 2-methoxy-3-phenylbenzoic acid has found utility in materials science, particularly in the synthesis of advanced polymers and hybrid materials. Its carboxylic acid functionality allows for easy incorporation into polymer backbones, enabling the creation of materials with tailored mechanical and thermal properties. Researchers have also investigated its use in constructing metal-organic frameworks (MOFs), where it serves as a versatile linker molecule. These frameworks exhibit high porosity and surface area, making them ideal candidates for gas storage and catalytic applications.

The environmental impact of 2-methoxy-3-phenylbenzoic acid has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use and disposal. Preliminary findings indicate that under controlled conditions, the compound exhibits moderate biodegradability, suggesting that it can be managed responsibly within existing waste management frameworks. However, further research is required to fully understand its long-term environmental effects.

From a structural standpoint, 2-methoxy-3-phenylbenzoic acid exhibits interesting electronic properties due to the electron-donating methoxy group at the 2-position and the electron-withdrawing phenyl group at the 3-position. This creates a balance between electron-rich and electron-deficient regions on the aromatic ring, influencing reactivity in various chemical transformations. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, aiding in the design of more efficient synthetic pathways and predictive modeling of its reactivity.

Another area where 2-methoxy-3-phenylbenzoic acid has shown promise is in electrochemistry. Its ability to undergo redox reactions makes it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent experiments have demonstrated that derivatives of this compound can serve as effective charge transport layers, enhancing device performance by facilitating electron mobility across interfaces.

The spectroscopic characterization of 2-methoxy-3-phenylbenzoic acid has been extensively studied using techniques such as UV-vis spectroscopy, nuclear magnetic resonance (NMR), and mass spectrometry. These analyses have provided detailed insights into its molecular structure and stability under various conditions. For example, UV-vis spectroscopy has revealed strong absorption bands corresponding to pi-pi* transitions within the aromatic system, while NMR studies have confirmed the regioselectivity of substituent placement on the benzene ring.

Looking ahead, ongoing research aims to explore new functionalization strategies for 2-methoxy-3-phenylbenzoic acid, leveraging its versatile structure to develop innovative materials and compounds with enhanced properties. Collaborative efforts between academia and industry are expected to drive further advancements in synthesis techniques, application development, and sustainability practices surrounding this compound.